Cas no 1805677-44-4 (Ethyl 3-(3-bromo-4-(fluoromethyl)phenyl)propanoate)

• Product Name: Ethyl 3-(3-bromo-4-(fluoromethyl)phenyl)propanoate
• CAS No: 1805677-44-4
• MF: C₁₂H₁₄BrFO₂
• MW: 289.140766620636
• CID: 4970875
• Update Time: 2025-06-09

Ethyl 3-(3-bromo-4-(fluoromethyl)phenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(3-bromo-4-(fluoromethyl)phenyl)propanoate

• Inchi： 1S/C12H14BrFO2/c1-2-16-12(15)6-4-9-3-5-10(8-14)11(13)7-9/h3,5,7H,2,4,6,8H2,1H3
• InChI Key： PCLIMCOZTXJABE-UHFFFAOYSA-N
• SMILES： BrC1=C(CF)C=CC(=C1)CCC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 223
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 3-(3-bromo-4-(fluoromethyl)phenyl)propanoate

Ethyl 3-(3-bromo-4-(fluoromethyl)phenyl)propanoate (CAS No. 1805677-44-4): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-(3-bromo-4-(fluoromethyl)phenyl)propanoate (CAS No. 1805677-44-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural features and potential applications in drug development. This compound, characterized by its bromo and fluoromethyl substituents on a phenyl ring, serves as a crucial intermediate in the synthesis of various bioactive molecules.

The presence of both bromo and fluoromethyl groups in the molecular structure of Ethyl 3-(3-bromo-4-(fluoromethyl)phenyl)propanoate makes it an invaluable building block for medicinal chemists. These functional groups provide multiple sites for further chemical modifications, enabling the construction of complex pharmacophores essential for designing novel therapeutic agents. The compound's ability to undergo various coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, further enhances its utility in synthetic chemistry.

In recent years, Ethyl 3-(3-bromo-4-(fluoromethyl)phenyl)propanoate has been extensively studied for its role in the development of small-molecule inhibitors targeting critical biological pathways. For instance, researchers have leveraged this intermediate to synthesize molecules with potential antitumor and anti-inflammatory properties. The fluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity, making it a preferred moiety in drug design.

One of the most compelling applications of Ethyl 3-(3-bromo-4-(fluoromethyl)phenyl)propanoate is in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By incorporating this compound into the structure of kinase inhibitors, scientists have been able to develop more potent and selective therapeutic agents. The bromo substituent allows for further derivatization via transition-metal-catalyzed cross-coupling reactions, which are commonly employed to introduce additional functional groups and improve pharmacological properties.

The pharmaceutical industry has also explored Ethyl 3-(3-bromo-4-(fluoromethyl)phenyl)propanoate as a precursor for developing central nervous system (CNS) drugs. The ability to modify the phenyl ring with both bromo and fluoromethyl groups facilitates the creation of compounds that can cross the blood-brain barrier more effectively. This has opened up new avenues for treating neurological disorders such as Alzheimer's disease and Parkinson's disease, where targeted drug delivery is crucial.

Moreover, Ethyl 3-(3-bromo-4-(fluoromethyl)phenyl)propanoate has found utility in the synthesis of antiviral agents. The structural features of this compound allow it to interact with viral enzymes and proteins, thereby inhibiting viral replication. Recent studies have demonstrated its potential in developing treatments for RNA viruses, including those responsible for influenza and hepatitis C. The incorporation of both bromo and fluoromethyl groups into antiviral molecules enhances their efficacy by improving binding affinity and resistance against enzymatic degradation.

The agrochemical sector has also benefited from the use of Ethyl 3-(3-bromo-4-(fluoromethyl)phenyl)propanoate as an intermediate in the synthesis of novel pesticides. These compounds exhibit enhanced biodegradability and lower toxicity to non-target organisms, making them environmentally friendly alternatives to traditional pesticides. The ability to modify the phenyl ring with functional groups like bromo and fluoromethyl allows for the development of pesticides with targeted action against specific pests while minimizing harm to beneficial insects.

In conclusion, Ethyl 3-(3-bromo-4-(fluoromethyl)phenyl)propanoate (CAS No. 1805677-44-4) is a multifaceted compound with significant applications across various sectors of chemical research and industrial production. Its unique structural features make it an indispensable intermediate in pharmaceutical synthesis, enabling the development of innovative therapeutic agents targeting a wide range of diseases. As research continues to uncover new applications for this compound, its importance in modern chemistry is only set to grow.